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The orphan G protein-coupled receptor 88 (GPR88) has emerged as a promising therapeutic
target for a range of central nervous system (CNS) disorders, including Parkinson's disease,
schizophrenia, anxiety, and substance use disorders.[1][2][3][4] Predominantly expressed in the
striatum, a key hub for motor control, reward, and cognition, GPR88 is implicated in the
modulation of dopaminergic and glutamatergic signaling.[5][6][7] The development of synthetic
agonists for this receptor has been a critical step in unlocking its therapeutic potential.

This guide provides an in-depth comparison of the prototypical GPR88 agonist, 2-PCCA, with
other notable agonists that have since been developed. We will delve into their
pharmacological properties, the experimental data that defines them, and the technical
rationale behind the assays used for their characterization.

The GPR88 Signaling Landscape

GPR88 primarily couples to the Gai/o family of G proteins.[2][8][9] Agonist binding to GPR88
leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP
(cAMP) levels.[2][8] This fundamental mechanism underlies the receptor's modulatory role in
neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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